Cas no 825-66-1 (3-(thiophen-2-yl)but-2-enoic acid)

• Product Name: 3-(thiophen-2-yl)but-2-enoic acid
• CAS No: 825-66-1
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD09889415
• CID: 5240362
• PubChem ID: 10654670
• Update Time: 2025-05-26

3-(thiophen-2-yl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(2-thienyl)-
• 3-(thiophen-2-yl)but-2-enoic acid

• MDL： MFCD09889415
• Inchi： 1S/C8H8O2S/c1-6(5-8(9)10)7-3-2-4-11-7/h2-5H,1H3,(H,9,10)
• InChI Key： IYBNJQNUHCXDFR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=C(C1SC=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(thiophen-2-yl)but-2-enoic acid

Introduction to 3-(thiophen-2-yl)but-2-enoic acid (CAS No. 825-66-1)

3-(thiophen-2-yl)but-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 825-66-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system of a but-2-enoic acid moiety linked to a thiophene ring, has garnered considerable attention due to its structural versatility and potential biological activities. The presence of both the enone and thioaromatic functionalities makes it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of 3-(thiophen-2-yl)but-2-enoic acid consists of a four-carbon chain with a double bond at the second carbon, attached to a carboxylic acid group at the terminal carbon. The thiophene ring, a five-membered heterocycle containing sulfur, is positioned at the second carbon of the but-2-enoic acid backbone. This unique arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and improved pharmacokinetic profiles. 3-(thiophen-2-yl)but-2-enoic acid exemplifies this trend, as it serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. The thiophene moiety, in particular, is well-documented for its role in drug discovery, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 3-(thiophen-2-yl)but-2-enoic acid is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, derivatives of this compound have been investigated for their ability to modulate fatty acid synthesis and degradation, offering promising avenues for therapeutic intervention.

The synthesis of 3-(thiophen-2-yl)but-2-enoic acid typically involves cross-coupling reactions between bromobutadiene and 2-thienylmagnesium bromide, followed by oxidation to yield the desired carboxylic acid derivative. Advances in organometallic chemistry have enabled more efficient and scalable synthetic routes, making this compound more accessible for industrial applications. Additionally, computational methods have been employed to optimize reaction conditions and predict the biological activity of derivatives before experimental synthesis.

Recent studies have highlighted the importance of 3-(thiophen-2-yl)but-2-enoic acid in medicinal chemistry. A notable example is its use as a precursor in the development of small-molecule inhibitors targeting Bruton's tyrosine kinase (BTK), an enzyme implicated in B-cell signaling pathways. Derivatives of this compound have demonstrated potent inhibitory effects in preclinical models, suggesting their potential for treating autoimmune disorders such as rheumatoid arthritis and chronic lymphocytic leukemia.

The pharmacological profile of 3-(thiophen-2-yl)but-2-enoic acid is further enhanced by its ability to undergo bioconjugation with other functional groups. This property has been exploited to create prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. Such strategies improve drug solubility, bioavailability, and targeted delivery, thereby enhancing therapeutic efficacy.

Moreover, the enone group in 3-(thiophen-2-yl)but-2-enol (the alcohol form of the carboxylic acid) can participate in Michael additions and other nucleophilic reactions, allowing for further functionalization. This reactivity has been harnessed in the development of photodynamic therapy agents, where light-induced reactions generate reactive oxygen species that selectively target diseased cells.

The role of computational chemistry in studying 3-(thiophenyl)-4-butenedioic acid derivatives cannot be overstated. Molecular modeling techniques have provided insights into binding interactions with biological targets at an atomic level. These predictions guide experimental design and help identify lead compounds with optimized pharmacokinetic properties. Additionally, machine learning algorithms have been trained on large datasets containing similar molecules to predict activity profiles rapidly.

In conclusion,3-(thiophenyl)-4-butenedioic acid (CAS No. 825661) represents a cornerstone in modern drug discovery efforts due to its structural complexity and functional diversity. Its applications span multiple therapeutic areas, from oncology to immunology, underscoring its significance as both an academic research tool and an industrial intermediate. As synthetic methodologies continue to evolve, so too will our ability to harness this versatile compound for addressing unmet medical needs worldwide.